Cas no 959060-53-8 (3-(1-methylcyclopropyl)prop-2-enoic acid)

• Product Name: 3-(1-methylcyclopropyl)prop-2-enoic acid
• CAS No: 959060-53-8
• Molecular Formula: C₇H₁₀O₂
• Molecular Weight: 126.153102397919
• CID: 6505773
• PubChem ID: 5367620

3-(1-methylcyclopropyl)prop-2-enoic acid Properties

Names and Identifiers

• 3-(1-methylcyclopropyl)prop-2-enoic acid
• Acrylic acid, 3-(1-methylcyclopropyl)-, E
• 959060-53-8
• EN300-1803428
• (2E)-3-(1-Methylcyclopropyl)-2-propenoic acid #
• ZALZXCUXAVTDSK-NSCUHMNNSA-N

• InChIKey： ZALZXCUXAVTDSK-NSCUHMNNSA-N
• Inchi： 1S/C7H10O2/c1-7(4-5-7)3-2-6(8)9/h2-3H,4-5H2,1H3,(H,8,9)/b3-2+
• SMILES： OC(/C=C/C1(C)CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 126.068079557g/mol
• Heavy Atom Count: 9
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids